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Introduction

Fidaxomicin, a first-in-class macrocyclic antibiotic, represents a significant therapeutic advance
in the treatment of Clostridioides difficile infection (CDI). Its targeted spectrum of activity, potent
bactericidal action against C. difficile, and minimal disruption to the normal gut microbiota
distinguish it from broad-spectrum antibiotics traditionally used for CDI. This technical guide
provides a comprehensive overview of fidaxomicin's antibacterial spectrum, detailing its
mechanism of action, in vitro activity, and the standardized methodologies for its evaluation.

Mechanism of Action

Fidaxomicin exerts its bactericidal effect by inhibiting bacterial RNA polymerase (RNAP), a
crucial enzyme for transcription.[1][2] Unlike rifamycins, which also target RNAP, fidaxomicin
acts at an earlier step in the transcription initiation process.[1][2] It binds to the DNA template-
RNA polymerase complex, preventing the initial separation of DNA strands required for
messenger RNA (mRNA) synthesis.[1] This inhibition is mediated through interactions with the
switch regions of the RNAP, effectively trapping the enzyme in an open-clamp conformation.
The specificity of fidaxomicin is attributed to differences in the o subunit of the RNA polymerase
among various bacterial species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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